Cas no 1081148-27-7 (2-benzyl-5-[1-(4-bromophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole)

• Product Name: 2-benzyl-5-[1-(4-bromophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole
• CAS No: 1081148-27-7
• MF: C₁₉H₁₆BrN₅O₂
• MW: 426.266642570496
• CID: 5385073
• Update Time: 2025-06-12

2-benzyl-5-[1-(4-bromophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-[1-(4-bromophenyl)-5-(methoxymethyl)triazol-4-yl]-1,3,4-oxadiazole
• 2-benzyl-5-[1-(4-bromophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole

• Inchi： 1S/C19H16BrN5O2/c1-26-12-16-18(22-24-25(16)15-9-7-14(20)8-10-15)19-23-21-17(27-19)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
• InChI Key： WTPKXFBFVPDIEJ-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=CC=C2)=NN=C1C1=C(COC)N(C2=CC=C(Br)C=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-benzyl-5-[1-(4-bromophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole

Comprehensive Analysis of 2-benzyl-5-[1-(4-bromophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole (CAS No. 1081148-27-7)

The compound 2-benzyl-5-[1-(4-bromophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole (CAS No. 1081148-27-7) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a 1,3,4-oxadiazole core linked to a 1,2,3-triazole moiety, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its aromatic and electron-rich properties.

In recent years, the demand for triazole- and oxadiazole-based compounds has surged due to their versatility in medicinal chemistry. The 4-bromophenyl group in this molecule enhances its binding affinity to biological targets, while the methoxymethyl side chain improves solubility—a critical factor in drug development. This compound's CAS No. 1081148-27-7 is frequently searched in academic databases, reflecting its relevance in cancer research and antimicrobial studies. Its structural complexity also aligns with the growing trend of fragment-based drug design, a hot topic in modern pharmacology.

From a synthetic perspective, 2-benzyl-5-[1-(4-bromophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole can be prepared via click chemistry, a widely adopted method for constructing triazole rings. The incorporation of a benzyl group further diversifies its reactivity, enabling derivatization for tailored applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency—key concerns for researchers sourcing materials for high-throughput screening.

Beyond pharmaceuticals, this compound's conjugated π-system makes it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic materials. The 4-bromophenyl substituent can facilitate cross-coupling reactions, a feature exploited in polymer chemistry. As sustainability gains traction in material science, the eco-friendly synthesis of such heterocycles is a recurring theme in literature, with CAS No. 1081148-27-7 often cited as a case study.

In summary, 2-benzyl-5-[1-(4-bromophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole exemplifies the intersection of medicinal and materials chemistry. Its multifaceted applications—from drug design to optoelectronics—underscore its value in contemporary research. As interest in heterocyclic scaffolds and click chemistry continues to rise, this compound's role in advancing science and technology is poised to expand further.